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Compound of Interest

Compound Name: EINECS 264-176-2

Cat. No.: B052984

An In-depth Technical Guide to the Material Safety Data Sheet for EINECS 264-176-2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for the
chemical compound identified by EINECS number 264-176-2. The information presented is
intended for use by professionals in laboratory and drug development settings.

Chemical Identification

The substance corresponding to EINECS 264-176-2 is chemically known as 2-[6-
[acetyl(phenyl)amino]hexa-1,3,5-trien-1-yl]-1,1-dimethyl-3-(4-sulfonatobutyl)-1H-
benz[e]indolium. It is also identified by its CAS number 63450-66-8[1][2][3][4][5]. This
compound is primarily used as a reactant in the synthesis of Indocyanine Green (ICG), a
fluorescent dye with applications in medical diagnostics[6].

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented in Table 1. This data has
been compiled from various chemical supplier databases.
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Property Value Source
Molecular Formula C32H34N204S [11[3114116]
Molecular Weight 542.69 g/mol [1][41[6]
Appearance Data not available [1]
Storage Temperature 2-8°C [2]
Shipping Conditions Ambient [1]

Table 1: Physical and Chemical Properties

Hazard Identification and Safety Precautions

A comprehensive and official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
with detailed toxicological data for 2-[6-[acetyl(phenyl)amino]hexa-1,3,5-trien-1-yl]-1,1-dimethyl-
3-(4-sulfonatobutyl)-1H-benz[e]indolium is not readily available in the public domain. The
information provided by various chemical suppliers is limited and does not constitute a full
toxicological profile.

In the absence of a complete SDS, this compound should be handled with caution, assuming it
may be hazardous. Standard laboratory safety protocols for handling new or uncharacterized
chemical substances should be strictly followed. This includes the use of personal protective
equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be conducted in
a well-ventilated area or under a fume hood.

Experimental Protocols: Synthesis of Indocyanine
Green

The primary documented use of EINECS 264-176-2 is as a key intermediate in the synthesis of
Indocyanine Green. While specific, detailed protocols for the handling and use of this particular
intermediate are not published, the general synthetic scheme is described in various patents.

The synthesis generally involves the reaction of 2-[6-[acetyl(phenyl)amino]hexa-1,3,5-trien-1-
yl]-1,1-dimethyl-3-(4-sulfonatobutyl)-1H-benz[e]indolium with other reactants in a suitable
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solvent system. For a detailed understanding of the synthesis of Indocyanine Green,
researchers should refer to relevant patents and scientific literature[7][8][9][10].

The logical workflow for the synthesis of Indocyanine Green (ICG) can be conceptualized as a
series of reactions leading to the final product. The following diagram illustrates this general
workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [EINECS 264-176-2 material safety data sheet for lab
use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052984#einecs-264-176-2-material-safety-data-
sheet-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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